Cas no 2743434-09-3 (N-(2,4-difluorophenyl)guanidine, carbonic acid)

• Product name: N-(2,4-difluorophenyl)guanidine, carbonic acid
• CAS No: 2743434-09-3
• MF: C₈H₉F₂N₃O₃
• MW: 233.172168493271
• CID: 6602853
• PubChem ID: 165691742

N-(2,4-difluorophenyl)guanidine, carbonic acid Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)guanidine, carbonic acid
• N-(2,4-difluorophenyl)guanidine; carbonic acid
• EN300-11956751
• 2743434-09-3

• Inchi： 1S/C7H7F2N3.CH2O3/c8-4-1-2-6(5(9)3-4)12-7(10)11;2-1(3)4/h1-3H,(H4,10,11,12);(H2,2,3,4)
• InChI Key： VLGJUCGAISPMTE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1/N=C(\N)/N)F.OC(=O)O

Computed Properties

• Exact Mass: 233.06119748g/mol
• Monoisotopic Mass: 233.06119748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Additional information on N-(2,4-difluorophenyl)guanidine, carbonic acid

N-(2,4-Difluorophenyl)Guanidine, Carbonic Acid: A Comprehensive Overview

CAS No 2743434-09-3, commonly referred to as N-(2,4-difluorophenyl)guanidine, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of guanidine, a nitrogen-rich heterocyclic compound with a wide range of applications in chemistry and materials science. The presence of the 2,4-difluorophenyl group introduces unique electronic and structural properties that make it a valuable component in numerous chemical processes.

The structure of N-(2,4-difluorophenyl)guanidine consists of a guanidine core (a central carbon atom bonded to three nitrogen atoms) attached to a 2,4-difluorophenyl group. This substitution pattern imparts specific reactivity and stability to the molecule. The guanidine moiety is known for its strong basicity and ability to form stable complexes with metal ions, making it a versatile building block in coordination chemistry and catalysis.

Recent studies have highlighted the potential of CAS No 2743434-09-3 in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit high surface area and porosity, making them ideal candidates for gas storage, separation, and catalytic applications. The incorporation of the 2,4-difluorophenyl group enhances the stability and functionality of these frameworks under various operating conditions.

In addition to its role in materials science, N-(2,4-difluorophenyl)guanidine has shown promise in medicinal chemistry. The compound's ability to act as a hydrogen bond donor and acceptor makes it a potential lead compound for drug design. Recent research has focused on its interactions with biological targets such as enzymes and receptors, exploring its potential as a therapeutic agent or a component in drug delivery systems.

The synthesis of CAS No 2743434-09-3 typically involves nucleophilic substitution or condensation reactions. One common approach is the reaction of 2,4-difluorobenzamide with ammonia or ammonium salts under appropriate conditions. This method ensures high yield and purity of the product. Researchers have also investigated alternative synthetic routes to improve efficiency and reduce environmental impact.

From an environmental perspective, the stability and biodegradability of N-(2,4-difluorophenyl)guanidine are critical considerations. Studies have shown that the compound exhibits moderate persistence in aqueous environments but can be effectively degraded under specific microbial or chemical conditions. Understanding its environmental fate is essential for assessing its safety and sustainability in industrial applications.

In conclusion, CAS No 2743434-09-3, or N-(2,4-difluorophenyl)guanidine, represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for advancing cutting-edge research and development efforts.